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Compound of Interest

Compound Name: 1-(Difluoromethyl)-3-nitrobenzene

Cat. No.: B046256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1-
(difluoromethyl)-3-nitrobenzene, focusing on its structure, properties, synthesis, and spectral

characterization. The information is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis.

Chemical Structure and Properties
1-(Difluoromethyl)-3-nitrobenzene is an aromatic organic compound with the chemical

formula C₇H₅F₂NO₂. Its structure consists of a benzene ring substituted with a difluoromethyl

group (-CHF₂) at position 1 and a nitro group (-NO₂) at position 3.
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"C1" -- "C_dfm"; "C_dfm" -- "H_dfm"; "C_dfm" -- "F1_dfm"; "C_dfm" -- "F2_dfm";

"C3" -- "N"; "N" -- "O1" [style=double]; "N" -- "O2";

{rank=same; "C1"; "C2"; "C3"; "C4"; "C5"; "C6"}; } Chemical structure of 1-(difluoromethyl)-3-
nitrobenzene.

Table 1: Physicochemical Properties of 1-(Difluoromethyl)-3-nitrobenzene

Property Value Reference

CAS Number 403-25-8 [1][2][3][4][5][6][7][8]

Molecular Formula C₇H₅F₂NO₂ [2][4][5][6]

Molecular Weight 173.12 g/mol [2][3][4][6]

Appearance Light yellow oil [1]

Boiling Point 112-114 °C @ 11 mmHg [5][7]

Melting Point -14 to -13.5 °C [7]

Density 1.396 g/cm³ [7]

Refractive Index 1.513 @ 20 °C [7]

Experimental Protocols
Synthesis of 1-(Difluoromethyl)-3-nitrobenzene via
Sandmeyer Difluoromethylation
A documented method for the synthesis of 1-(difluoromethyl)-3-nitrobenzene is the

Sandmeyer difluoromethylation of 3-nitrobenzenediazonium tetrafluoroborate.[1]

Experimental Procedure:

The synthesis is performed following a standard procedure, commencing with 3-

nitrobenzenediazonium tetrafluoroborate (1.00 mmol, 237 mg).[1] Following the reaction and

subsequent purification, 1-(difluoromethyl)-3-nitrobenzene is isolated as a light yellow oil.[1]

The reported yield for this procedure is 66% (114 mg, 0.66 mmol).[1]
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Spectroscopic Data
The following tables summarize the key spectroscopic data for the characterization of 1-
(difluoromethyl)-3-nitrobenzene.

Table 2: ¹H NMR Data for 1-(Difluoromethyl)-3-nitrobenzene
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

8.45 s Ar-H

8.29 d 8.0 Ar-H

7.91 d 8.0 Ar-H

7.74 t 8.0 Ar-H

6.78 t 55.2 CHF₂

Solvent: CDCl₃, Frequency: 400 MHz[1]

Table 3: Infrared (IR) Spectroscopy Data for 1-(Difluoromethyl)-3-nitrobenzene

Wavenumber (cm⁻¹) Assignment

3092 Aromatic C-H stretch

1621 Aromatic C=C stretch

1538 Asymmetric NO₂ stretch

1354 Symmetric NO₂ stretch

1098 C-F stretch

1045 C-F stretch

812 C-H out-of-plane bend

739 C-H out-of-plane bend

Method: Neat[1]

Table 4: High-Resolution Mass Spectrometry (HRMS) Data for 1-(Difluoromethyl)-3-
nitrobenzene
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Ionization Mode Calculated m/z Found m/z

EI-TOF 173.0288 173.0285

[M]⁺[1]

Conclusion
This technical guide provides essential data on the chemical structure, properties, synthesis,

and spectroscopic characterization of 1-(difluoromethyl)-3-nitrobenzene. The detailed

experimental protocol and comprehensive spectral data serve as a valuable resource for

researchers engaged in the synthesis and application of fluorinated aromatic compounds in

various fields, including medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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